1,3-Dimethyluric Acid 1,3-Dimethyluric Acid 1,3-dimethyluric acid is an oxopurine that is 7,9-dihydro-1H-purine-2,6,8(3H)-trionesubstituted by methyl groups at N-1 and N-3. It has a role as a metabolite. It derives from a 7,9-dihydro-1H-purine-2,6,8(3H)-trione. It is a conjugate acid of a 1,3-dimethylurate anion.
1, 3-Dimethyluric acid, also known as 1, 3-dimethylate or oxytheophylline, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 1, 3-Dimethyluric acid exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 1, 3-Dimethyluric acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 1, 3-dimethyluric acid is primarily located in the cytoplasm. 1, 3-Dimethyluric acid can be biosynthesized from 7, 9-dihydro-1H-purine-2, 6, 8(3H)-trione.
Brand Name: Vulcanchem
CAS No.: 944-73-0
VCID: VC0041961
InChI: InChI=1S/C7H8N4O3/c1-10-4-3(8-6(13)9-4)5(12)11(2)7(10)14/h1-2H3,(H2,8,9,13)
SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=O)N2
Molecular Formula: C7H8N4O3
Molecular Weight: 196.16 g/mol

1,3-Dimethyluric Acid

CAS No.: 944-73-0

Reference Standards

VCID: VC0041961

Molecular Formula: C7H8N4O3

Molecular Weight: 196.16 g/mol

1,3-Dimethyluric Acid - 944-73-0

CAS No. 944-73-0
Product Name 1,3-Dimethyluric Acid
Molecular Formula C7H8N4O3
Molecular Weight 196.16 g/mol
IUPAC Name 1,3-dimethyl-7,9-dihydropurine-2,6,8-trione
Standard InChI InChI=1S/C7H8N4O3/c1-10-4-3(8-6(13)9-4)5(12)11(2)7(10)14/h1-2H3,(H2,8,9,13)
Standard InChIKey OTSBKHHWSQYEHK-UHFFFAOYSA-N
SMILES CN1C2=C(C(=O)N(C1=O)C)NC(=O)N2
Canonical SMILES CN1C2=C(C(=O)N(C1=O)C)NC(=O)N2
Melting Point 408-410°C
Physical Description Solid
Description 1,3-dimethyluric acid is an oxopurine that is 7,9-dihydro-1H-purine-2,6,8(3H)-trionesubstituted by methyl groups at N-1 and N-3. It has a role as a metabolite. It derives from a 7,9-dihydro-1H-purine-2,6,8(3H)-trione. It is a conjugate acid of a 1,3-dimethylurate anion.
1, 3-Dimethyluric acid, also known as 1, 3-dimethylate or oxytheophylline, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 1, 3-Dimethyluric acid exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 1, 3-Dimethyluric acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 1, 3-dimethyluric acid is primarily located in the cytoplasm. 1, 3-Dimethyluric acid can be biosynthesized from 7, 9-dihydro-1H-purine-2, 6, 8(3H)-trione.
Solubility 0.52 mg/mL at 18 °C
Synonyms 7,9-Dihydro-1,3-dimethyl-1H-purine-2,6,8(3H)-trione; 1,3-Dimethyl Uric Acid;
PubChem Compound 70346
Last Modified Nov 12 2021
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